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Compound of Interest

Compound Name: 10-Methoxycarbamazepine

Cat. No.: B195698

An In-depth Technical Guide to 10-Methoxycarbamazepine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 10-Methoxycarbamazepine, an
important intermediate and impurity in the synthesis of the anticonvulsant drug Oxcarbazepine.
This document details its chemical identifiers, physicochemical properties, and a detailed
experimental protocol for its synthesis. Additionally, logical workflows are illustrated using
diagrams for enhanced clarity.

Chemical Identifiers

10-Methoxycarbamazepine, also known as 10-methoxy-5H-dibenzo[b,flazepine-5-
carboxamide, is a key chemical entity in pharmaceutical synthesis.[1][2] Its unique structure is
precisely defined by standardized chemical identifiers.

Identifier Value

InChl Key PIZOFBKQWNPKDK-UHFFFAOY SA-N[2][3][4]

COC1=CC2=CC=CC=C2N(C3=CC=CC=C31)C

SMILES String (=O)N[2][3]

CAS Number 28721-09-7[1][3][4]
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Physicochemical and Analytical Data

The physical and chemical properties of 10-Methoxycarbamazepine are crucial for its
handling, characterization, and application in synthetic chemistry.

Property Value Source

Molecular Formula C16H14N202 [1][3]

Molecular Weight 266.29 g/mol [2][4]5][6]
Pale Yellow Solid / Off-White

Appearance _ [11[7]
Solid

Melting Point 186-188°C [7]

Boiling Point (Predicted) 468.0 £ 55.0 °C [718]

Density (Predicted) 1.31 g/cm3 [71[8]

__ DMSO (Slightly), Methanol

Solubility ) [718]
(Slightly)

Purity (Assay) 297.5% (HPLC) [4]
Room Temperature, Sealed in

Storage Temperature [8]
dry / 2-8°C

Experimental Protocols
Synthesis of 10-Methoxycarbamazepine

The synthesis of 10-Methoxycarbamazepine is commonly achieved through the
carboxamidation of 10-methoxyiminostilbene (10-methoxy-5H-dibenz[b,flazepine).[9][10] A
prevalent method involves the in situ generation of cyanic acid (HOCN) from an alkali metal
cyanate and a mild acidic reagent.[9][11]

Materials:
e 10-methoxyiminostilbene

e Sodium cyanate (NaOCN)
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Mild aromatic acid (e.g., benzoic acid, p-chlorobenzoic acid)[9]

Aromatic hydrocarbon solvent (e.g., Toluene)[9][10]

5% Sodium carbonate solution

2N Hydrochloric acid
Procedure:

o A mixture of 10-methoxyiminostilbene, the aromatic acid (e.g., p-chlorobenzoic acid), and
sodium cyanate is prepared in a suitable solvent such as toluene.[9]

¢ The reaction mixture is heated to reflux and maintained for several hours (e.g., 12 hours),
with reaction progress monitored by HPLC or TLC.[9]

e Upon completion, the mixture is cooled to room temperature and filtered to remove solid by-
products.[9]

e The resulting clear toluene filtrate is washed sequentially with a 5% sodium carbonate
solution and then with water to remove unreacted acid and other agueous-soluble impurities.

[°]

e The organic layer containing the 10-Methoxycarbamazepine product is then separated. The
product can be isolated by evaporation of the solvent or carried forward for subsequent
hydrolysis to Oxcarbazepine.[9] For hydrolysis, the toluene layer is added to 2N hydrochloric
acid and heated (e.g., 75-80°C).[9]

Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the
purity of the synthesized 10-Methoxycarbamazepine.

Methodology:
 Instrumentation: A standard HPLC system equipped with a UV detector.

o Column: A suitable reversed-phase column (e.g., C18).
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e Mobile Phase: A mixture of organic solvent (e.g., acetonitrile) and water or a buffer solution.

o Sample Preparation: A standard solution of the synthesized 10-Methoxycarbamazepine is
prepared in a suitable solvent.

e Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.
Purity is determined by comparing the peak area of 10-Methoxycarbamazepine to the total
peak area of all components. A purity level of 297.5% is typically considered high quality.[4]

Visualized Workflows and Relationships

Diagrams can effectively illustrate complex processes and relationships, providing a clear
visual summary for researchers.
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Caption: Synthesis workflow for 10-Methoxycarbamazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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